Cas no 652154-14-8 (tert-Butyl 4-(Methylcarbamoyl)piperazine-1-carboxylate)

tert-Butyl 4-(Methylcarbamoyl)piperazine-1-carboxylate structure
652154-14-8 structure
Product Name:tert-Butyl 4-(Methylcarbamoyl)piperazine-1-carboxylate
CAS No:652154-14-8
MF:C11H21N3O3
MW:243.30274271965
MDL:MFCD16620898
CID:501952
PubChem ID:20768834
Update Time:2025-04-19

tert-Butyl 4-(Methylcarbamoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-[(methylamino)carbonyl]-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 4-(methylcarbamoyl)piperazine-1-carboxylate
    • 1-Boc-4-(N-methylcarbamoyl)piperazine
    • HGWZXLMLVGRVFD-UHFFFAOYSA-N
    • EN300-213817
    • Z219733356
    • DTXSID00609693
    • FT-0744356
    • CBB15414
    • TERT-BUTYL4-(METHYLCARBAMOYL)PIPERAZINE-1-CARBOXYLATE
    • 652154-14-8
    • AKOS033795438
    • SCHEMBL658938
    • tert-Butyl 4-(Methylcarbamoyl)piperazine-1-carboxylate
    • MDL: MFCD16620898
    • Inchi: 1S/C11H21N3O3/c1-11(2,3)17-10(16)14-7-5-13(6-8-14)9(15)12-4/h5-8H2,1-4H3,(H,12,15)
    • InChI Key: HGWZXLMLVGRVFD-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C(NC)=O)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 243.15829154g/mol
  • Monoisotopic Mass: 243.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 61.9Ų

tert-Butyl 4-(Methylcarbamoyl)piperazine-1-carboxylate Security Information

tert-Butyl 4-(Methylcarbamoyl)piperazine-1-carboxylate Pricemore >>

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